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Compound of Interest

Compound Name: Orphanin FQ(1-11)

Cat. No.: B171971 Get Quote

Technical Support Center: Orphanin FQ(1-11)
Welcome to the technical support center for Orphanin FQ(1-11). This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming common

challenges related to the solubility and stability of Orphanin FQ(1-11) during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Orphanin FQ(1-11) and what is its primary receptor?

Orphanin FQ(1-11) is a peptide fragment of nociceptin/orphanin FQ (N/OFQ)[1][2]. It is a

potent agonist of the Nociceptin receptor (NOP), also known as the ORL-1 receptor[1][2]. It

displays no significant affinity for other opioid receptors such as μ, δ, and κ[1].

Q2: What are the recommended solvents for dissolving Orphanin FQ(1-11)?

Orphanin FQ(1-11) is soluble in water and a mixture of acetonitrile and water. Some suppliers

suggest solubility in water at ≥ 100 mg/mL and in 20% acetonitrile/water at up to 2 mg/mL. For

in vivo studies, a formulation of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has

been used, achieving a concentration of 2 mg/mL, though sonication is recommended to aid

dissolution.

Q3: How should I store the lyophilized powder and prepared stock solutions of Orphanin FQ(1-
11)?
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For long-term storage, the lyophilized powder should be stored at -20°C for up to one year or

-80°C for up to two years, sealed and away from moisture. Once dissolved, stock solutions

should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -20°C for up to

one month or at -80°C for up to six months. For short-term storage, rehydrated solutions can

be kept at +4°C for up to five days.

Q4: Is Orphanin FQ(1-11) stable in solution?

Peptides like Orphanin FQ(1-11) can be susceptible to enzymatic degradation. The parent

peptide, N/OFQ, is known to be degraded by enzymes such as endopeptidase-24.11 and

insulin-degrading enzyme (IDE). While specific stability data for the (1-11) fragment is limited, it

is crucial to handle solutions with care to minimize degradation. Using sterile, nuclease-free

water or buffers and storing aliquots at low temperatures can help maintain stability. The

presence of non-natural amino acids in some analogs of N/OFQ has been shown to reduce

susceptibility to enzymatic degradation, which may increase potency and duration of action in

vivo.

Troubleshooting Guide
Issue 1: Difficulty dissolving Orphanin FQ(1-11) powder.

Question: I am having trouble getting my lyophilized Orphanin FQ(1-11) to dissolve

completely. What can I do?

Answer:

Confirm the appropriate solvent. Water or a 20% acetonitrile/water solution are commonly

recommended. Ensure you are using a high-purity solvent.

Use sonication. Gentle sonication in an ultrasonic bath can help to break up any

aggregates and facilitate dissolution.

Gentle warming. Warming the solution to 37°C can increase solubility. This should be

done carefully and for a short period to avoid potential degradation.

Check the pH of your solvent. While not explicitly stated for Orphanin FQ(1-11), the

solubility of peptides can be pH-dependent. If you are using a buffer, ensure its pH is
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compatible with the peptide's properties.

Issue 2: Precipitate forms in my stock solution after freezing and thawing.

Question: I noticed a precipitate in my Orphanin FQ(1-11) stock solution after thawing it. Is it

still usable?

Answer:

Avoid repeated freeze-thaw cycles. It is highly recommended to aliquot your stock solution

into single-use volumes before freezing to prevent the formation of aggregates and

degradation that can occur with repeated temperature changes.

Proper thawing technique. Thaw your aliquots slowly on ice. Once thawed, gently vortex

the vial to ensure the solution is homogeneous.

Re-dissolving the precipitate. If a precipitate is observed, you can try to re-dissolve it by

gentle warming to 37°C and/or sonication. However, if the precipitate persists, the

concentration of the active peptide may be altered, and it is advisable to prepare a fresh

solution for quantitative experiments.

Issue 3: Inconsistent results in my bioassays.

Question: I am observing variability in the results of my experiments using Orphanin FQ(1-
11). Could this be a stability issue?

Answer:

Freshly prepare working solutions. For the most reliable results, it is best to prepare fresh

working dilutions from a frozen stock aliquot just before each experiment.

Assess solution stability. If you suspect degradation, you can perform a simple stability

test. Prepare a fresh solution and compare its activity in your assay to an older, stored

solution. A significant decrease in activity may indicate degradation.

Consider enzymatic degradation. If you are working with biological samples (e.g., cell

culture media with serum, tissue homogenates), be aware of potential enzymatic
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degradation. The inclusion of protease inhibitors may be necessary, although their

compatibility with your specific assay should be verified.

Data Presentation
Table 1: Solubility of Orphanin FQ(1-11)

Solvent Concentration Reference

Water ≥ 100 mg/mL (91.06 mM)

20% Acetonitrile / Water Up to 2 mg/mL

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
2 mg/mL (1.11 mM)

Table 2: Storage Recommendations for Orphanin FQ(1-11)

Form
Storage
Temperature

Duration Reference

Lyophilized Powder -20°C 1 year

Lyophilized Powder -80°C 2 years

Lyophilized Powder 0-5°C Up to 6 months

In Solvent -20°C 1 month

In Solvent -80°C 6 months

Rehydrated Solution +4°C Up to 5 days

Experimental Protocols
Protocol 1: Preparation of Orphanin FQ(1-11) Stock Solution

Pre-equilibration: Allow the vial of lyophilized Orphanin FQ(1-11) to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Solvent Selection: Choose an appropriate solvent based on your experimental needs (e.g.,

sterile water for in vitro assays).

Reconstitution: Carefully add the calculated volume of solvent to the vial to achieve the

desired stock concentration (e.g., 1 mM).

Dissolution: Gently vortex the vial to mix. If complete dissolution is not achieved, sonicate the

vial in an ultrasonic bath for a few minutes. Gentle warming to 37°C can also be applied if

necessary.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, low-protein-

binding microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).

Protocol 2: Assessment of Orphanin FQ(1-11) Solution Stability

Preparation: Prepare a fresh stock solution of Orphanin FQ(1-11) as described in Protocol

1.

Initial Activity Measurement: Immediately after preparation, perform a dose-response curve

in your specific bioassay to determine the initial potency (e.g., EC50).

Storage Conditions: Store aliquots of the same stock solution under different conditions you

wish to test (e.g., 4°C, room temperature, -20°C).

Time-Point Analysis: At various time points (e.g., 24 hours, 48 hours, 1 week), thaw an

aliquot from each storage condition and perform the same dose-response assay.

Data Comparison: Compare the potency of the stored samples to the initial potency of the

freshly prepared solution. A significant rightward shift in the dose-response curve and a

decrease in the maximum effect would indicate degradation of the peptide.
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Caption: NOP Receptor Signaling Pathway.
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Caption: Orphanin FQ(1-11) Solution Preparation Workflow.
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Caption: Troubleshooting Orphanin FQ(1-11) Solubility Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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